(2R,4R)-4-Methoxy-2-(methylsulfonylmethyl)pyrrolidine;hydrochloride

• IUPAC Name: (2R,4R)-4-methoxy-2-(methylsulfonylmethyl)pyrrolidine;hydrochloride
• InChI: InChI=1S/C7H15NO3S.ClH/c1-11-7-3-6(8-4-7)5-12(2,9)10;/h6-8H,3-5H2,1-2H3;1H/t6-,7-;/m1./s1
• InChI Key: JIDLIEHEXQYXHM-ZJLYAJKPSA-N
• Canonical SMILES: COC1CC(NC1)CS(=O)(=O)C.Cl
• Isomeric SMILES: CO[C@@H]1C[C@@H](NC1)CS(=O)(=O)C.Cl
• Molecular Formula: C7H16ClNO3S
• Molecular Weight: 229.73 g/mol

Description

(2R,4R)-4-Methoxy-2-(methylsulfonylmethyl)pyrrolidine;hydrochloride, also known as MSMP, is a chemical compound that has been studied extensively for its potential use in scientific research. It is a pyrrolidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Structural Analysis

• A study presented the synthesis and structural analysis of methylsulfinyl derivatives, showcasing their potential as intermediates for further chemical transformations. These compounds are pivotal for the development of novel heterocyclic structures, demonstrating the versatility of methylsulfonylmethyl derivatives in organic synthesis (Sen Ma et al., 2018).

Antiviral Activity

• Research on the antiviral activity of certain 4-substituted and 2,4-disubstituted pyrrolo[2,3-d]pyrimidines revealed the potential of methylsulfonylmethyl derivatives in contributing to the development of antiviral drugs. Although the specific compound was not directly mentioned, the study's methodology involving the manipulation of sulfone groups aligns with the broader category of compounds under investigation (N. Saxena et al., 1988).

Novel Ligands for Catalytic Reactions

• A study introduced a new class of amide ligands, showcasing the role of similar pyrrolidine derivatives in enhancing the efficiency of copper-catalyzed coupling reactions. This highlights the utility of such compounds in synthetic chemistry, particularly in facilitating novel bond-forming reactions (D. Ma et al., 2017).

Green Chemistry Applications

• In the realm of green chemistry, a modified synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the synthesis of Dexlansoprazole, was described. The study emphasized the advantages of this modified approach, such as reduced waste production, highlighting the environmental benefits of optimizing chemical syntheses (Rohidas Gilbile et al., 2017).